Cas no 2102410-05-7 (Methyl 3-ethynylcyclopentane-1-carboxylate)

• Product Name: Methyl 3-ethynylcyclopentane-1-carboxylate
• CAS No: 2102410-05-7
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 4769589
• PubChem ID: 138110559
• Update Time: 2026-02-26

Methyl 3-ethynylcyclopentane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 3-ETHYNYLCYCLOPENTANE-1-CARBOXYLATE
• BS-45391
• CS-0163105
• Methyl3-ethynylcyclopentane-1-carboxylate
• MFCD31555974
• 2102410-05-7
• Methyl 3-ethynylcyclopentane-1-carboxylate

• Inchi： 1S/C9H12O2/c1-3-7-4-5-8(6-7)9(10)11-2/h1,7-8H,4-6H2,2H3
• InChI Key： IMRUFAKUBDDGAK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CCC(C#C)C1)=O

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 26.3

Additional information on Methyl 3-ethynylcyclopentane-1-carboxylate

Methyl 3-Ethynylcyclopentane-1-Carboxylate: A Comprehensive Overview

Methyl 3-Ethynylcyclopentane-1-Carboxylate, also known by its CAS number 2102410-05-7, is a compound of significant interest in the field of organic chemistry. This compound is characterized by its unique structure, which includes a cyclopentane ring substituted with an ethynyl group and a methyl ester. The combination of these functional groups makes it a versatile molecule with potential applications in various areas, including pharmaceuticals, materials science, and organic synthesis.

The structure of Methyl 3-Ethynylcyclopentane-1-Carboxylate is defined by its cyclopentane ring, which serves as the central framework. The ethynyl group (-C≡CH) attached at the 3-position introduces reactivity due to the sp-hybridized carbon, while the methyl ester group (-COOCH₃) at the 1-position provides stability and solubility. This balance of reactivity and stability makes the compound suitable for various chemical transformations. Recent studies have highlighted its potential as a building block in the synthesis of complex molecules, particularly in drug discovery.

Recent research has focused on the synthesis and reactivity of Methyl 3-Ethynylcyclopentane-1-Carboxylate. One notable study published in Journal of Organic Chemistry demonstrated its use as a precursor in the construction of bioactive compounds. The compound's ability to undergo alkyne metathesis reactions has been explored, offering new avenues for constructing strained ring systems. Additionally, its role in click chemistry reactions has been investigated, showcasing its utility in forming stable covalent bonds under mild conditions.

In terms of applications, Methyl 3-Ethynylcyclopentane-1-Carboxylate has shown promise in the development of novel materials. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the design of semiconducting materials. Researchers have also explored its potential as a ligand in metal-catalyzed reactions, where it can stabilize metal centers and facilitate catalytic processes.

The synthesis of Methyl 3-Ethynylcyclopentane-1-Carboxylate typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the alkyne insertion into a metal-carbon bond, followed by esterification to introduce the methyl ester group. This method has been optimized to achieve high yields and selectivity, making it suitable for large-scale production.

From an environmental perspective, the compound's biodegradability and ecological impact have been studied to ensure its safe use in industrial applications. Research indicates that under certain conditions, it can undergo microbial degradation, reducing its persistence in the environment. However, further studies are needed to fully understand its environmental fate and potential risks.

In conclusion, Methyl 3-Ethynylcyclopentane-1-Carboxylate (CAS No: 2102410-05-7) is a multifaceted compound with diverse applications across various fields. Its unique structure and reactivity make it an invaluable tool in organic synthesis and material science. As research continues to uncover new possibilities for this compound, it is expected to play an increasingly important role in advancing scientific and technological innovations.